Cas no 94769-21-8 (1-Chlorohexa-2,4-diyne)

1-Chlorohexa-2,4-diyne structure
Product name:1-Chlorohexa-2,4-diyne
1-Chlorohexa-2,4-diyne Chemical and Physical Properties
Names and Identifiers
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- DTXSID90537193
- AKOS006374489
- 94769-21-8
- 1-CHLOROHEXA-2,4-DIYNE
- 1-Chlorohexa-2,4-diyne
-
- Inchi: InChI=1S/C6H5Cl/c1-2-3-4-5-6-7/h6H2,1H3
- InChI Key: BJFDSFMBTOAUNE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 112.0079779Da
- Monoisotopic Mass: 112.0079779Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 0Ų
1-Chlorohexa-2,4-diyne Related Literature
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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